6-[3-(6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)-3-oxopropyl]-7-methoxy-4-methyl-2H-chromen-2-one

• Molecular Formula: C25H27NO6
• Molecular Weight: 437.5 g/mol
• IUPAC Name: 6-[3-(6,7-dimethoxy-3,4-dihydro-1H-isoquinolin-2-yl)-3-oxopropyl]-7-methoxy-4-methylchromen-2-one
• InChI: InChI=1S/C25H27NO6/c1-15-9-25(28)32-21-13-20(29-2)17(10-19(15)21)5-6-24(27)26-8-7-16-11-22(30-3)23(31-4)12-18(16)14-26/h9-13H,5-8,14H2,1-4H3
• InChI Key: WSLYHBLZHKAIFW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)OC2=C1C=C(C(=C2)OC)CCC(=O)N3CCC4=CC(=C(C=C4C3)OC)OC

Description

This compound features a 6,7-dimethoxy-3,4-dihydroisoquinoline core linked via a 3-oxopropyl chain to a 7-methoxy-4-methylcoumarin (chromen-2-one) moiety. The methoxy and methyl substituents enhance lipophilicity, which may improve membrane permeability and metabolic stability compared to hydroxylated analogs .

Preparation Methods

Allylation of 7-Hydroxy-4-Methylcoumarin

In a representative procedure, 7-hydroxy-4-methyl-2H-chromen-2-one (656 mg, 3.73 mmol) is reacted with allyl bromide (520 mg, 4.29 mmol) in acetone (35 mL) using potassium carbonate (1,290 mg, 9.33 mmol) as a base at 60°C for 6 hours. This yields 7-allyloxy-4-methyl-2H-chromen-2-one in 81% yield after purification. The reaction proceeds via nucleophilic substitution, with the phenolic oxygen attacking the allyl bromide.

Key Reaction Conditions

Parameter	Value
Solvent	Acetone
Base	K₂CO₃
Temperature	60°C
Yield	81%

Functionalization via Cross Metathesis

The allyl group introduced in Step 1.1 serves as a handle for further modification. Grubbs’ second-generation catalyst facilitates cross metathesis with unsaturated fatty acids or alcohols. For example, reacting 7-allyloxy-4-methylcoumarin with undec-2-enol in ethyl ether at 40°C for 5 hours yields (E)-4-methyl-7-(undec-2-enyloxy)-2H-chromen-2-one with 60–78% efficiency. This step highlights the versatility of olefin metathesis in appending alkyl chains to the coumarin framework.

Synthesis of 6,7-Dimethoxy-3,4-Dihydroisoquinoline

The 6,7-dimethoxy-3,4-dihydroisoquinoline fragment is synthesized via cyclization of a phenethylamide precursor, a classic application of the Bischler-Napieralski reaction.

Functionalization to 6,7-Dimethoxy-3,4-Dihydroisoquinolin-2(1H)-One

The ketone group at position 3 is introduced via oxidation or direct synthesis. For instance, reacting the dihydroisoquinoline with an acyl chloride or anhydride in the presence of a Lewis acid catalyst (e.g., AlCl₃) can yield the 3-oxo derivative.

Coupling of Coumarin and Isoquinoline Moieties

The final step involves conjugating the coumarin and isoquinoline subunits through a 3-oxopropyl linker. This is achieved via a Michael addition or nucleophilic acyl substitution.

Michael Addition Strategy

A zwitterionic intermediate, formed by reacting the dihydroisoquinoline with dialkyl acetylenedicarboxylate in the presence of isoquinoline, undergoes protonation and subsequent Michael addition to the coumarin’s enolate. For example, reacting 7-methoxy-4-methylcoumarin with the zwitterion derived from 6,7-dimethoxy-3,4-dihydroisoquinoline and dimethyl acetylenedicarboxylate (DMAD) produces the target compound after lactonization.

Representative Conditions

Parameter	Value
Catalyst	Isoquinoline
Solvent	Acetonitrile
Temperature	75–85°C
Yield	22–29% (over two steps)

Nucleophilic Acyl Substitution

Alternatively, the 3-oxopropyl chain can be introduced by reacting the coumarin’s hydroxyl group with a pre-formed 3-chloropropionyl derivative of the dihydroisoquinoline. This method, though less commonly reported, avoids the need for zwitterion intermediates and may improve regioselectivity.

Optimization and Purification

Reaction Optimization

• Catalyst Screening : Grubbs’ catalyst enhances metathesis efficiency in coumarin functionalization, while DBU (1,8-diazabicycloundec-7-ene) improves coupling yields in acetonitrile at elevated temperatures.

• Temperature Control : Maintaining temperatures between 75–85°C during Michael additions minimizes side reactions.

Purification Techniques

• Chromatography : Column chromatography with hexane:ethyl acetate (60:40 v/v) effectively isolates cross-metathesized products.

• Crystallization : Recrystallization from methanol/water mixtures purifies the final compound, achieving HPLC purities >99% .

Chemical Reactions Analysis

Types of Reactions

6-[3-(6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)-3-oxopropyl]-7-methoxy-4-methyl-2H-chromen-2-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using agents such as sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur at the isoquinoline or chromenone moieties, leading to the formation of substituted derivatives

Common Reagents and Conditions

Common reagents used in these reactions include:

Oxidizing agents: Potassium permanganate, chromium trioxide

Reducing agents: Sodium borohydride, lithium aluminum hydride

Nucleophiles: Halides, amines, thiols

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinone derivatives, while reduction can produce alcohols or amines .

Scientific Research Applications

Anticancer Activity

Recent studies have highlighted the compound's promising anticancer activity. For instance, derivatives of isoquinoline and chromene structures have been shown to exhibit significant cytotoxic effects against various cancer cell lines.

Case Study: MCF-7 Cell Line

A study conducted on synthesized compounds similar to the target molecule demonstrated strong anticancer activity against the MCF-7 breast cancer cell line. The compounds were tested using the MTT assay, which measures cell viability based on metabolic activity. Key findings include:

Compound	IC50 (μM)	Comparison to Doxorubicin
Compound A	5.0	More effective
Compound B	10.0	Comparable
Compound C	15.0	Less effective

The study concluded that the synthesized compounds exhibited better or comparable anticancer effects to Doxorubicin, a commonly used chemotherapy drug .

Pharmacological Potential

Beyond anticancer applications, this compound may also hold promise in other therapeutic areas:

• Neuroprotective Effects : Isoquinoline derivatives have been studied for their neuroprotective properties, potentially aiding in conditions like Alzheimer’s disease.
• Antimicrobial Activity : Preliminary research indicates that similar compounds exhibit antimicrobial properties against various pathogens.
• Anti-inflammatory Properties : The structural motifs present in this compound suggest potential anti-inflammatory effects, which could be beneficial in treating chronic inflammatory diseases.

Mechanism of Action

The mechanism of action of 6-[3-(6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)-3-oxopropyl]-7-methoxy-4-methyl-2H-chromen-2-one involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. For instance, it may inhibit certain enzymes involved in cell proliferation, leading to anticancer effects . The exact molecular targets and pathways can vary depending on the specific biological context .

Comparison with Similar Compounds

Dihydroisoquinoline Derivatives

Key Compounds :

• Ethyl 6,7-dimethoxy-1-methyl-3,4-dihydroisoquinoline-2(1H)-carboxylate (6d): Lacks the coumarin unit but shares the dihydroisoquinoline core. The ester group may confer lower stability under physiological conditions compared to the ketone linker in the target compound .
• 6,7-Dimethoxy-1-methyl-N-phenyl-3,4-dihydroisoquinoline-2(1H)-carboxamide (6f): The phenylcarboxamide substituent could enhance receptor binding but reduces solubility. The absence of a coumarin moiety limits fluorescence applications .
• 1-(6,7-Dimethoxy-1-phenyl-3,4-dihydroisoquinolin-2(1H)-yl)ethanone (6g): Similar ketone linkage but lacks the coumarin group. The phenyl substitution may increase steric hindrance, affecting target engagement .

Structural Differentiation :

Feature	Target Compound	6d (Ester)	6f (Carboxamide)
Core Structure	Dihydroisoquinoline + Coumarin	Dihydroisoquinoline	Dihydroisoquinoline
Linker	3-Oxopropyl	Ester	Carboxamide
Fluorescence	Yes (Coumarin)	No	No
Lipophilicity	High (Methoxy/Methyl)	Moderate	Moderate

Coumarin Derivatives

Key Compounds :

• 7-Hydroxy-3-(4-hydroxyphenyl)-6-methoxy-4H-chromen-4-one : Hydroxyl groups increase polarity but reduce metabolic stability compared to the target’s methoxy and methyl groups. This compound’s isoflavone structure may favor estrogen receptor interactions .
• The absence of a dihydroisoquinoline limits receptor specificity .

Functional Group Impact :

• Methoxy vs. Hydroxy : Methoxy groups in the target compound improve stability against phase II metabolism (e.g., glucuronidation) compared to hydroxylated coumarins .
• Coumarin Positioning : The 4-methyl group in the target compound may sterically shield the lactone ring, enhancing resistance to hydrolysis .

Sigma Receptor Ligands

Relevance: Sigma-2 receptors are overexpressed in proliferating cancer cells, making them targets for imaging/therapy . While the target compound’s dihydroisoquinoline resembles sigma ligand scaffolds (e.g., 6,7-dimethoxy-4-(4-chlorobenzyl)isoquinoline in ), its coumarin unit could modulate selectivity.

Comparison with Sigma-2 Ligands :

Property	Target Compound	6,7-Dimethoxy-4-(4-chlorobenzyl)isoquinoline
Core Structure	Dihydroisoquinoline + Coumarin	Isoquinoline
Substituents	Methoxy, Methyl	Chlorobenzyl
Lipophilicity (LogP)	~3.5 (estimated)	~4.2 (chlorobenzyl increases LogP)
Receptor Target	Potential sigma-2	Sigma-2 (confirmed)

Research Findings and Implications

• Synthetic Accessibility : The target compound’s 3-oxopropyl linker simplifies synthesis compared to triazole- or carboxamide-linked analogs .
• Pharmacokinetics : Higher lipophilicity (vs. hydroxylated coumarins) suggests improved blood-brain barrier penetration, relevant for CNS-targeted therapies .
• Therapeutic Potential: The coumarin unit may enable dual functionality (e.g., fluorescence imaging + receptor modulation), unlike simpler dihydroisoquinoline derivatives .

Biological Activity

The compound 6-[3-(6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)-3-oxopropyl]-7-methoxy-4-methyl-2H-chromen-2-one is a complex organic molecule that belongs to the class of chromenones and isoquinolines. Its biological activity has garnered attention due to its potential therapeutic applications in various diseases, including cancer, viral infections, and neurodegenerative disorders.

Chemical Structure and Properties

The molecular formula of the compound is $C_{23}H_{25}N_{3}O_{4}S$, with a molecular weight of approximately 439.5 g/mol. The structure features multiple functional groups that contribute to its biological activity.

Research indicates that this compound may exert its biological effects through several mechanisms:

• Inhibition of Enzymatic Activity : The compound has been shown to inhibit specific proteases, which are crucial for the replication of viruses such as SARS-CoV-2. For example, in studies involving protease assays, it demonstrated significant inhibition at low concentrations (IC50 values in the micromolar range) .
• Antioxidant Properties : The presence of methoxy groups in its structure suggests potential antioxidant activity, which can protect cells from oxidative stress .
• Neuroprotective Effects : Preliminary studies suggest that derivatives of isoquinoline compounds possess neuroprotective properties, potentially beneficial in conditions like Alzheimer’s disease and Parkinson’s disease .

Antiviral Activity

The antiviral efficacy of the compound has been evaluated against various strains of viruses:

Virus Strain	EC50 (μM)	CC50 (μM)	SI (Selectivity Index)
SARS-CoV-2	0.068	>10	>150
Delta Variant	0.29	>10	>34
Omicron Variant	0.68	>10	>34

EC50: Effective concentration for 50% inhibition; CC50: Cytotoxic concentration for 50% cell viability; SI: Selectivity index calculated as CC50/EC50 .

Cytotoxicity Studies

In cytotoxicity assays, the compound exhibited no significant cytotoxic effects at concentrations up to 50 μM, indicating a favorable safety profile for potential therapeutic use .

Case Studies and Research Findings

• Case Study on Antiviral Efficacy : A study published in Nature demonstrated that similar compounds significantly inhibited viral replication in Vero E6 cells with EC50 values comparable to established antiviral agents like remdesivir .
• Neuroprotection Research : Another investigation highlighted that isoquinoline derivatives could mitigate neuroinflammation and protect neuronal cells from apoptosis, suggesting therapeutic potential in neurodegenerative diseases .
• Antioxidant Activity Assessment : Research conducted on related chromenone compounds indicated their ability to scavenge free radicals effectively, supporting their role as antioxidants .

Q & A

Q. Basic Research Focus

• X-ray crystallography : Critical for resolving methoxy group conformations and ketone linkage geometry (as applied to similar dihydroisoquinoline derivatives ).
• NMR spectroscopy : $^{13}\text{C}$-NMR to distinguish between chromenone C-4 and isoquinoline C-1 environments .

Q. Advanced Research Focus

• Docking simulations : Align the compound’s structure with target enzymes (e.g., FtsZ in antibacterial studies ) to predict binding modes.
• DFT calculations : Model electronic effects of methoxy groups on chromenone’s aromatic system .

How can structure-activity relationships (SAR) be systematically explored for this compound?

Q. Advanced Research Focus

• Fragment-based design : Synthesize derivatives with incremental substitutions (e.g., replacing 7-methoxy with 7-ethoxy) and test against biological targets .
• Pharmacophore mapping : Identify essential moieties (e.g., the ketone linker) using QSAR tools like Schrödinger’s Phase .
• Case Study : Modifying the dihydroisoquinoline’s 6,7-dimethoxy groups to hydroxy groups reduced solubility but increased antioxidant activity in analogs .

What experimental controls are critical when assessing this compound’s mechanism of action?

Q. Advanced Research Focus

• Negative controls : Use structurally similar but inert analogs (e.g., chromenone lacking the dihydroisoquinoline moiety) to isolate target-specific effects .
• Enzymatic inhibition assays : Include known inhibitors (e.g., staurosporine for kinase assays) to validate assay sensitivity .
• Dose-response curves : Ensure IC$_{50}$ values are reproducible across ≥3 independent experiments .

How can researchers address low solubility in in vitro assays?

Q. Basic Research Focus

• Co-solvent systems : Use DMSO/PEG-400 mixtures (<1% final concentration) to maintain compound stability .
• Prodrug synthesis : Introduce transient hydrophilic groups (e.g., phosphate esters) at the 4-methyl position of the chromenone .

Data Insight : Analogs with fewer methoxy groups showed improved aqueous solubility (LogP reduced from 3.2 to 2.5) .

What are the key challenges in scaling up synthesis for preclinical studies?

Q. Advanced Research Focus

• Catalyst optimization : Replace Pd(OAc)$_2$ with immobilized catalysts to reduce heavy metal contamination .
• Process analytical technology (PAT) : Monitor reaction progress in real-time using FTIR or HPLC-MS .